Cas no 1804474-70-1 (Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate)

Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a chloromethyl group, a trifluoromethoxy substituent, and a carboxylate ester, offering versatile reactivity for further functionalization. The presence of fluorine and trifluoromethoxy groups enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The chloromethyl moiety provides a reactive handle for nucleophilic substitution or cross-coupling reactions. This compound is particularly useful as an intermediate in the development of fluorinated heterocycles, where its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate structure

1804474-70-1 structure

Product Name:Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate

CAS No:1804474-70-1

MF:C₉H₆ClF₄NO₃

MW:287.595455646515

CID:4830387

Update Time:2025-05-20

Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate
- Inchi： 1S/C9H6ClF4NO3/c1-17-8(16)6-4(2-10)7(15-3-5(6)11)18-9(12,13)14/h3H,2H2,1H3
- InChI Key： GRVQVWFXHZASHU-UHFFFAOYSA-N
- SMILES： ClCC1C(=NC=C(C=1C(=O)OC)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 302
XLogP3: 2.7
Topological Polar Surface Area: 48.4

Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029097668-1g	Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate	1804474-70-1	97%	1g	$1,504.90	2022-04-02

Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Related Literature

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Additional information on Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate

Introduction to Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804474-70-1)

Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1804474-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate features a pyridine core substituted with several functional groups, including a chloromethyl group, a fluoro atom, and a trifluoromethoxy group. These substituents contribute to the compound's unique chemical properties and biological interactions, making it a valuable scaffold for the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in the exploration of fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of both fluorine and trifluoromethoxy groups in Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate suggests that it may exhibit superior pharmacokinetic profiles compared to its non-fluorinated counterparts.

The chloromethyl group in the compound's structure provides a reactive site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities. This reactivity makes Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate a versatile intermediate in drug discovery and development processes.

Recent studies have highlighted the potential of fluorinated pyridines as key motifs in the design of antiviral, anticancer, and anti-inflammatory agents. The structural features of Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate, particularly its ability to interact with biological targets through hydrophobic and electrostatic forces, positions it as a promising candidate for further investigation in these therapeutic areas.

The synthesis of Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired functional groups into the molecular framework.

In conclusion, Methyl 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804474-70-1) is a structurally complex and biologically relevant compound that holds significant promise in the field of pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for the development of novel therapeutic agents with improved pharmacokinetic properties and enhanced biological activity.